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Compound of Interest

Compound Name:
2-Chloro-5-fluorophenyl cyclohexyl

ketone

Cat. No.: B7977564

Get Quote

Title: Comparative Mass Spectrometry Profiling: 2-Chloro-5-fluorophenyl Cyclohexyl Ketone
Subtitle: A Technical Guide for Structural Elucidation and Isomer Differentiation in Forensic &

Pharmaceutical Analysis

Executive Summary
2-Chloro-5-fluorophenyl cyclohexyl ketone (CAS: 1443343-20-1) is a critical intermediate in

the synthesis of arylcyclohexylamine-based dissociative anesthetics and novel psychoactive

substances (NPS), specifically halogenated analogs of ketamine and deschloroketamine.

This guide provides a definitive technical analysis of its mass spectrometry (MS) fragmentation

patterns. Unlike standard library entries, this document focuses on comparative differentiation,

distinguishing this specific analyte from its non-fluorinated analogs (e.g., 2-chlorophenyl

cyclohexyl ketone) and positional isomers. The analysis prioritizes Electron Ionization (EI) for

GC-MS workflows, the gold standard for precursor identification.
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Property Specification

IUPAC Name (2-Chloro-5-fluorophenyl)(cyclohexyl)methanone

Molecular Formula C₁₃H₁₄ClFO

Molecular Weight 240.70 g/mol

Monoisotopic Mass 240.0717 Da (³⁵Cl)

Key Structural Features

Ortho-chloro substitution (steric hindrance),

Meta-fluoro substitution (electronic withdrawal),

Cyclohexyl ring (flexible lipophilic moiety)

Mass Spectrometry Fragmentation Analysis (EI-MS)
The fragmentation of aryl cyclohexyl ketones under 70 eV Electron Ionization is governed by

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-cleavage adjacent to the carbonyl group. The presence of the halogenated aromatic ring
directs the charge retention, creating a distinct spectral fingerprint.

Primary Fragmentation Pathway
The mass spectrum is dominated by the stability of the acylium ion derived from the aromatic

ring.

Molecular Ion (

): Observed at m/z 240. Typically of moderate intensity due to the stabilizing effect of the
aromatic ring, though the cyclohexyl group promotes fragmentation.

Isotopic Pattern: A distinct M+2 peak at m/z 242 is observed with ~32% intensity of the

parent peak, confirming the presence of one Chlorine atom.

Base Peak (

-Cleavage): The bond between the carbonyl carbon and the cyclohexyl ring breaks. The
charge is retained on the aromatic acylium ion due to resonance stabilization.

Fragment: [2-Cl-5-F-Ph-CO]⁺
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m/z:157 (³⁵Cl) / 159 (³⁷Cl)

Mechanism:[1] Homolytic cleavage of the C(carbonyl)-C(cyclohexyl) bond.

Secondary Aryl Ion (Decarbonylation): The acylium ion ejects a neutral CO molecule (28 Da).

Fragment: [2-Cl-5-F-Ph]⁺ (Phenyl cation)

m/z:129 (³⁵Cl) / 131 (³⁷Cl)

Cyclohexyl Series: The cyclohexyl radical may retain the charge (less favored) or undergo

ring fragmentation.

m/z 83: [Cyclohexyl]⁺

m/z 55: [C₄H₇]⁺ (Ring opening fragment, typically high abundance in cyclohexyl ketones).

Fragmentation Pathway Diagram
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Figure 1: Predicted EI-MS fragmentation pathway for 2-Chloro-5-fluorophenyl cyclohexyl
ketone.

Comparative Analysis: Differentiating Alternatives
In forensic and synthetic contexts, this molecule must be distinguished from its non-fluorinated

analog (2-Chlorophenyl cyclohexyl ketone) and other isomers.[2][3]

Comparison vs. 2-Chlorophenyl Cyclohexyl Ketone
The primary difference is the mass shift caused by the Fluorine atom (+18 Da vs. H).
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Feature
2-Chloro-5-

fluorophenyl

(Analyte)

2-Chlorophenyl

(Alternative)
Diagnostic Value

Molecular Ion (M+) m/z 240 m/z 222
High: Immediate MW

confirmation.

Base Peak (Acylium) m/z 157 m/z 139

Critical: The +18 Da

shift tracks to the

aromatic fragment.

Aryl Cation m/z 129 m/z 111

High: Confirms F is on

the ring, not the alkyl

chain.

Cyclohexyl Ions m/z 83, 55 m/z 83, 55

None: These alkyl

fragments are

identical.

Isotopic Ratio Cl pattern (3:1) Cl pattern (3:1)
Low: Both contain one

Chlorine.

Comparison vs. Positional Isomers (e.g., 4-Chloro-2-
fluoro...)
Differentiation of isomers relies on the "Ortho Effect" and subtle abundance variations.

2-Chloro Isomers (Ortho): The Chlorine at the 2-position sterically hinders the carbonyl, often

enhancing the rate of

-cleavage (loss of cyclohexyl) relative to the molecular ion.

4-Chloro Isomers (Para): Lacking steric hindrance, the molecular ion (M+) is typically more

intense relative to the base peak compared to the ortho-isomer.

McLafferty Rearrangement: In cyclohexyl ketones,

-hydrogen transfer can occur. Ortho-substituents can suppress this pathway due to steric
twisting of the carbonyl out of plane.
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Experimental Protocol: GC-MS Identification
This protocol is designed to ensure reproducible fragmentation for library matching.

Methodology: Self-Validating GC-MS Workflow

Sample Prep: Dissolve 1 mg of sample in 1 mL Methanol (HPLC grade).

Inlet: Splitless injection (1 µL) at 250°C to minimize thermal degradation.

Column: Rxi-5ms or equivalent (30m x 0.25mm x 0.25µm).

Gradient: 80°C (1 min hold)

20°C/min

300°C (5 min hold).

MS Source: Electron Ionization (EI) at 70 eV; Source Temp 230°C.

Analytical Workflow Diagram
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Data Analysis
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Click to download full resolution via product page

Figure 2: Standardized GC-MS workflow for ketone identification.[1][3][4][5]
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Context: Validates the metabolic and precursor relationships of fluorin

Context: Verification of chemical identity and commercial availability as a research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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